Cas no 2248309-09-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate
• CAS No: 2248309-09-1
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5975597
• PubChem ID: 165731980
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248309-09-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate
• EN300-6526558

• Inchi： 1S/C16H15NO5/c1-15-6-7-16(8-15,9-21-15)14(20)22-17-12(18)10-4-2-3-5-11(10)13(17)19/h2-5H,6-9H2,1H3
• InChI Key： VYMFTEGQCPISKV-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)CCC1(C)C2

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate (CAS No. 2248309-09-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate (CAS No. 2248309-09-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its hybrid architecture combines an isoindole-1,3-dione moiety with a 1-methyl-2-oxabicyclo[2.2.1]heptane framework, making it a versatile candidate for applications ranging from drug development to polymer chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold due to the presence of multiple functional groups that enable selective modifications.

In recent years, the demand for heterocyclic compounds like 2248309-09-1 has surged, driven by their role in designing small-molecule therapeutics and biodegradable materials. A frequent query in scientific forums revolves around its synthetic pathways—whether via esterification of the bicyclic carboxylate or N-acylation of the isoindole core. Computational studies suggest its molecular docking potential with protein targets, aligning with the growing trend of AI-driven drug discovery. This positions the compound as a subject of interest for researchers exploring structure-activity relationships (SAR).

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylate is often discussed in the context of green chemistry. Its hydrolytic stability and potential for enzymatic degradation make it a candidate for sustainable material design, resonating with the global push toward eco-friendly alternatives. Laboratories frequently investigate its solubility profiles in polar aprotic solvents, a topic trending in formulation science communities.

Analytical characterization of CAS No. 2248309-09-1 typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), with its crystalline properties being another area of exploration. The compound’s thermal stability (often assessed via DSC/TGA) is critical for applications in high-performance coatings, a niche where users frequently search for heat-resistant additives. Notably, its electronic properties are under study for potential use in organic semiconductors, linking it to the booming field of flexible electronics.

Safety and handling protocols for this compound emphasize standard laboratory practices, avoiding risks associated with reactive intermediates. While not classified as hazardous, its storage conditions (e.g., inert atmosphere, low humidity) are commonly queried in technical databases. The rise of blockchain-enabled chemical tracking has also sparked discussions about ensuring the supply chain integrity of such specialty chemicals.

In summary, 2248309-09-1 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its synthetic adaptability and functional diversity align with contemporary research priorities, from targeted drug delivery to smart material innovation. As interdisciplinary studies expand, this molecule is poised to remain a focal point in both academic and industrial settings.